Cas no 1274124-39-8 (3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1274124-39-8
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6329042
• PubChem ID: 62740956
• Update Time: 2025-11-03

3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid
• EN300-1897522
• AKOS012034275
• CS-0343918
• 1274124-39-8

• Inchi： 1S/C12H15BrO3/c1-12(2,11(14)15)7-8-6-9(13)4-5-10(8)16-3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： UHMYBVLJOMREKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C(=O)O)(C)C)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1274124-39-8)

3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1274124-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique brominated aromatic and dimethylpropanoic acid structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid synthesis" or "CAS 1274124-39-8 applications," highlighting its relevance in modern chemistry.

The molecular structure of 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid features a bromo-substituted phenyl ring and a dimethylpropanoic acid moiety, which contribute to its versatility in drug development. Recent studies have explored its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents. This aligns with trending topics such as "green chemistry in drug synthesis" and "sustainable pharmaceutical intermediates," which are highly searched in academic and industrial circles.

In addition to its pharmaceutical applications, 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid is also investigated for its role in material science. Its robust aromatic system and functional groups make it a candidate for designing advanced polymers and organic electronic materials. Queries like "CAS 1274124-39-8 in material science" reflect growing interest in this area. The compound's stability and reactivity under mild conditions further enhance its appeal for eco-friendly manufacturing processes.

From a synthetic perspective, the preparation of 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid often involves palladium-catalyzed cross-coupling reactions or Grignard reactions, methods frequently discussed in "modern organic synthesis techniques" forums. Its high purity and yield optimization are critical for scaling up production, addressing common search queries such as "how to purify 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid."

The safety profile and handling guidelines for CAS No. 1274124-39-8 are also topics of interest. While not classified as hazardous, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended, as seen in searches like "safety data sheet for 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid." This aligns with broader industry trends emphasizing laboratory safety protocols and regulatory compliance.

In summary, 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1274124-39-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its relevance to current research trends and frequent appearance in search queries underscores its importance in both academic and industrial settings. Future studies may further unlock its potential in biodegradable materials and targeted drug delivery systems, making it a compound to watch in the coming years.